Cas no 1172883-96-3 (3-(4-methylphenyl)-5-{[4-(thiophen-2-yl)-1,3-thiazol-2-yl]methyl}-1,2,4-oxadiazole)

• Product Name: 3-(4-methylphenyl)-5-{[4-(thiophen-2-yl)-1,3-thiazol-2-yl]methyl}-1,2,4-oxadiazole
• CAS No: 1172883-96-3
• MF: C₁₇H₁₃N₃OS₂
• MW: 339.43462061882
• CID: 5390026
• Update Time: 2025-09-25

3-(4-methylphenyl)-5-{[4-(thiophen-2-yl)-1,3-thiazol-2-yl]methyl}-1,2,4-oxadiazole Chemical and Physical Properties

Names and Identifiers

• 3-(4-methylphenyl)-5-[(4-thiophen-2-yl-1,3-thiazol-2-yl)methyl]-1,2,4-oxadiazole
• 3-(4-methylphenyl)-5-{[4-(thiophen-2-yl)-1,3-thiazol-2-yl]methyl}-1,2,4-oxadiazole

• Inchi： 1S/C17H13N3OS2/c1-11-4-6-12(7-5-11)17-19-15(21-20-17)9-16-18-13(10-23-16)14-3-2-8-22-14/h2-8,10H,9H2,1H3
• InChI Key： FUFSLDSCVXYZHK-UHFFFAOYSA-N
• SMILES： O1C(CC2=NC(C3SC=CC=3)=CS2)=NC(C2=CC=C(C)C=C2)=N1

Computed Properties

• Exact Mass: 339.05
• Monoisotopic Mass: 339.05
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 392
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 108A^2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxadiazoles 1,2,4-oxadiazoles

Additional information on 3-(4-methylphenyl)-5-{[4-(thiophen-2-yl)-1,3-thiazol-2-yl]methyl}-1,2,4-oxadiazole

Comprehensive Analysis of 3-(4-methylphenyl)-5-{[4-(thiophen-2-yl)-1,3-thiazol-2-yl]methyl}-1,2,4-oxadiazole (CAS No. 1172883-96-3)

The compound 3-(4-methylphenyl)-5-{[4-(thiophen-2-yl)-1,3-thiazol-2-yl]methyl}-1,2,4-oxadiazole (CAS No. 1172883-96-3) is a heterocyclic molecule that has garnered significant attention in recent years due to its unique structural features and potential applications in medicinal chemistry and material science. This 1,2,4-oxadiazole derivative incorporates a thiophene and thiazole moiety, making it a versatile scaffold for further chemical modifications. Researchers are particularly interested in its electronic properties, which are influenced by the conjugated systems of the thiophen-2-yl and thiazol-2-yl groups.

In the context of drug discovery, 3-(4-methylphenyl)-5-{[4-(thiophen-2-yl)-1,3-thiazol-2-yl]methyl}-1,2,4-oxadiazole has been explored for its potential as a bioactive compound. The 1,2,4-oxadiazole ring is known for its stability and ability to participate in hydrogen bonding, which is crucial for interactions with biological targets. Recent studies have highlighted its relevance in targeting enzymes and receptors associated with inflammatory pathways, making it a candidate for further investigation in therapeutic development.

From a material science perspective, the presence of the thiophene and thiazole rings in this compound suggests potential applications in organic electronics. These heterocycles are widely used in the design of organic semiconductors, light-emitting diodes (OLEDs), and photovoltaic cells. The 4-methylphenyl group may further enhance the compound's solubility and processability, which are critical factors for industrial applications.

The synthesis of 3-(4-methylphenyl)-5-{[4-(thiophen-2-yl)-1,3-thiazol-2-yl]methyl}-1,2,4-oxadiazole typically involves multi-step reactions, including cyclization and functional group transformations. Advanced techniques such as microwave-assisted synthesis and catalytic methods have been employed to improve yields and reduce reaction times. Researchers are also investigating greener synthetic routes to align with the growing demand for sustainable chemistry practices.

One of the most frequently asked questions about this compound is its stability under various conditions. Studies indicate that the 1,2,4-oxadiazole core provides excellent thermal and chemical stability, making it suitable for long-term storage and handling. Additionally, the compound's fluorescence properties have been explored, opening doors for its use in sensing and imaging applications.

In the realm of computational chemistry, 3-(4-methylphenyl)-5-{[4-(thiophen-2-yl)-1,3-thiazol-2-yl]methyl}-1,2,4-oxadiazole has been subjected to molecular docking and density functional theory (DFT) calculations. These studies aim to predict its binding affinities and electronic structure, providing valuable insights for further optimization. The integration of AI-driven drug design tools has accelerated the exploration of its potential applications.

As the scientific community continues to explore the versatility of heterocyclic compounds, 3-(4-methylphenyl)-5-{[4-(thiophen-2-yl)-1,3-thiazol-2-yl]methyl}-1,2,4-oxadiazole stands out as a promising candidate. Its combination of aromatic and heteroaromatic rings offers a rich platform for innovation in both pharmaceuticals and advanced materials. Future research will likely focus on expanding its utility through targeted derivatization and collaborative interdisciplinary studies.